Cas no 174586-96-0 (Thiophene, 2-bromo-3,4,5-trimethyl-)

• Product Name: Thiophene, 2-bromo-3,4,5-trimethyl-
• CAS No: 174586-96-0
• MF: C₇H₉BrS
• MW: 205.115360021591
• CID: 3814029
• PubChem ID: 15306147
• Update Time: 2025-04-22

Thiophene, 2-bromo-3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-bromo-3,4,5-trimethyl-
• 2-Bromo-3,4,5-Trimethyl-Thiophene
• 174586-96-0
• SCHEMBL9973967
• EN300-7628195
• 2-bromo-3,4,5-trimethylthiophene

• Inchi： 1S/C7H9BrS/c1-4-5(2)7(8)9-6(4)3/h1-3H3
• InChI Key： ODVGNPNMKTWAAJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C)S1

Computed Properties

• Exact Mass: 203.96083Da
• Monoisotopic Mass: 203.96083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų